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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754

Introduction

Trisodium orthoborate (NasBOs) is a sodium salt of orthoboric acid.[1] In industrial
applications, it serves as a crucial source of boric oxide (B203) and sodium oxide (Naz0), two
components that are vital in the manufacturing of glass and ceramics.[2][3] Boric oxide is
unique in that it can act as both a glass former and a flux, providing a combination of properties
that are often difficult or expensive to achieve with other materials.[4][5] Trisodium
orthoborate and other sodium borates are utilized to lower melting temperatures, reduce
viscosity, inhibit crystallization, and ultimately enhance the physical and chemical properties of
the final products.[5][6][7] These application notes provide an overview of its function,
guantitative effects, and experimental protocols relevant to its use in these fields.

Application in Glass Manufacturing

In glass manufacturing, trisodium orthoborate acts as a flux to reduce processing
temperatures and as a network modifier that imparts a range of desirable properties to the
glass.[4] The introduction of its constituent, boric oxide (B203), into the silica network is
fundamental to the production of various specialty glasses, most notably borosilicate glass.

Primary Functions and Effects:
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» Fluxing Agent: B20s significantly lowers the melting temperature of the silica-based glass
batch, which leads to reduced energy consumption and lower carbon emissions during
production.[4][8]

« Inhibition of Devitrification: It helps prevent the crystallization of the glass during cooling,
ensuring a stable amorphous structure.[4][9]

e Improved Durability: Borates enhance the chemical resistance and aqueous durability of
glass, making it suitable for laboratory ware and pharmaceutical containers.[4]

o Thermal Shock Resistance: A key characteristic of borosilicate glass is its low coefficient of
thermal expansion, a direct result of the B20s content. This imparts excellent resistance to
thermal shock, allowing the glass to withstand rapid temperature changes without fracturing.

[417]

e Increased Physical Strength: The presence of boron contributes to the overall physical
strength of the glass.[4]

Data Presentation: Boric Oxide Content in Various Glass
Types

The concentration of boric oxide is tailored to achieve the desired properties in the final glass
product.
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Typical B203 Content (% Key Benefits Conferred by

Glass Type .
by weight) B20s3

. . Excellent thermal shock
Technical Borosilicate Glass

5-20% resistance, chemical durability,
(e.g., PYREX®)

physical strength.[4]

. _ Aids melting, improves
Insulation Fiberglass (Glass

4-7% moisture resistance and
Wool) o
fiberization.[4][9]
o Variable (low sodium Reinforcement for plastics,
Textile Fiberglass (E-glass) ) o )
formulations) electrical insulation.[4][9]

) N ) Improved resistance to
Soda-Lime-Silica Glass (High- _ _
) ) 0.3-1.5% moisture corrosion, lower
Quality Containers) _
melting temperature.[4]

Experimental Protocols

Protocol 1: General Methodology for Laboratory-Scale Borosilicate Glass Synthesis
This protocol outlines a generalized procedure for creating a standard borosilicate glass melt.

» Raw Material Preparation: Combine high-purity raw materials. A typical formulation includes
silica sand (SiOz), boric oxide (B20s) or a borate source like trisodium orthoborate, soda
ash (Na2COs), and alumina (Al203).[10] All materials should be in a fine powder form to
ensure homogeneity.

e Batch Mixing: Thoroughly mix the powdered components in the desired ratios in a planetary
ball mill or a tumbler mixer to create a homogenous batch.

e Melting: Transfer the batch mixture to a platinum or high-purity alumina crucible. Place the
crucible in a high-temperature furnace.

o Ramp the temperature to approximately 1400-1500°C. The exact temperature depends on
the specific composition.[11] The presence of trisodium orthoborate lowers the required
melting temperature compared to a pure silicate glass.[8]
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o Hold at the peak temperature for 2-4 hours to ensure complete melting and dissolution of
all components. This stage is known as "founding."[11]

e Fining: Increase the temperature slightly (e.g., by 50°C) or add fining agents to remove gas
bubbles from the melt. Stirring the melt can also aid this process.[11]

e Forming and Annealing:

o Pour the molten glass into a pre-heated mold or onto a flat surface to form the desired

shape.

o Immediately transfer the formed glass to an annealing oven set at a temperature just
above the glass transition temperature (typically 550-600°C for borosilicate glass).

o Hold at this temperature for a period to relieve internal stresses, then cool slowly to room

temperature over several hours.

Visualization: Logical Relationships
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Effects of B203 on Glass Properties.

Application in Ceramic Manufacturing

In ceramics, trisodium orthoborate is primarily used in the formulation of glazes and enamels.
It functions as a powerful flux and glass former, and it can also be used as a sintering aid in the
production of porous ceramic bodies.[12][13]
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Primary Functions and Effects:

e Flux in Glazes: As a potent flux, it reduces the melting temperature of the glaze, allowing it to
mature at lower firing temperatures.[12][14]

o Glass Formation: Boric oxide is one of the few oxides that can form a glass on its own,
initiating glass formation early in the firing process.[15][16]

e Improved Glaze Fit: By reducing the thermal expansion of the glaze, it helps ensure a good
fit with the underlying ceramic body, preventing defects like crazing.[5]

e Enhanced Appearance: B20s reduces the viscosity and surface tension of the molten glaze,
which helps to form a smooth, glossy, and defect-free surface. It also acts as a solvent for
coloring oxides, leading to brighter and more vivid colors.[5][15]

 Increased Durability: It improves the mechanical strength, scratch resistance, and chemical
durability of the finished glaze.[5][15]

 Sintering Aid: In ceramic bodies, it can form a viscous, glassy phase at low temperatures (as
low as 650-800°C) that binds ceramic particles together, facilitating low-temperature
sintering.[17]

Fritting Requirement: Because trisodium orthoborate and other raw borates like borax are
soluble in water, they cannot typically be added directly to a water-based glaze slurry.[3][15]
Doing so would cause the borate to migrate to the surface during drying, resulting in an uneven
glaze. To overcome this, borates are "fritted"—melted with silica and other oxides at high
temperatures (~1500°C) to form an insoluble glass, which is then quenched and ground into a
fine powder (a "frit") for use in the glaze.[15]

Data Presentation: Boric Oxide in Ceramic Tile Glazes

The B20s content in frits is adjusted based on the firing cycle and desired outcome.
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Tile Manufacturing B203 Content in Frits (% by Firing Conditions
Process weight) (Temperature / Time)

N - (980 - 1000)°C / (360 - 720)
Traditional Double Firing 8 -20% _

min

Fast Double Firing 4 -10% (1060 - 1080)°C / (30 - 55) min
Fast Single Firing (Wall Tiles) 3-6% (1100 - 1120)°C / (35 - 55) min
Fast Single Firing (Stoneware) 0-3% (1140 - 1180)°C / (35 - 55) min

Data sourced from U.S. Borax.
[15]

Data Presentation: Formulation for Porous SiC Ceramics

This table shows an example formulation where sodium borate is used as a low-temperature
bonding agent.

Content (% by

Component Function . Resulting Porosity
weight)
Silicon Carbide (SiC) Ceramic Aggregate 43.2% ~64%
] Bonding Agent /
Sodium Borate o i 10.8%
Sintering Aid
Starch Pore Former 46.0%

Data from a study on
porous sodium borate-
bonded SiC ceramics.
[17]

Experimental Protocols

Protocol 2: General Methodology for Ceramic Frit and Glaze Preparation
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 Frit Formulation: Combine raw materials for the frit, including a silica source (quartz), an
alumina source (kaolin), and a borate source (trisodium orthoborate or borax). Other
metallic oxides (e.g., CaO, ZnO) may be added.

o Frit Smelting:
o Place the raw material mixture in a refractory crucible.

o Heat in a furnace to a high temperature (around 1500°C) to form a homogenous molten
glass.[15]

e Quenching: Rapidly cool the molten glass to prevent crystallization. This is typically done by
pouring it into a large volume of water or passing it through water-cooled rollers. This
process shatters the glass into small, manageable fragments called frit.

 Frit Milling: Dry the frit and grind it into a fine powder, typically using a ball mill.

e Glaze Formulation: Create the final glaze slurry by mixing the powdered frit with other
components such as clay (for suspension), water, and coloring oxides. The typical
composition of a glaze can include up to 25% boric oxide by weight, delivered via the frit.[16]

o Application and Firing: Apply the glaze slurry to a ceramic body (bisque) by dipping,
spraying, or brushing. Allow it to dry, then fire the glazed piece in a kiln according to the
specified firing schedule (see table above).

Protocol 3: Low-Temperature Sintering of Porous Ceramics
This protocol is adapted from a study on fabricating porous SiC ceramics.[17]

» Material Mixing: Prepare a homogenous mixture of silicon carbide (SiC) powder, sodium
borate powder, and starch (as a pore-forming agent).

o Compaction: Uniaxially press the powder mixture in a steel die to form a green body of the
desired shape.

e Heat Treatment (Sintering):

o Place the green compacts in a furnace.

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Brochures/borates-glazes-enamels.pdf?ext=.pdf
http://www.americanborate.com/all-about-borates/borate-applications/borates-in-glazes-and-enamels/
https://www.researchgate.net/publication/266023738_Porous_sodium_borate-bonded_SiC_ceramics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[e]

Heat in an air atmosphere to a temperature between 650°C and 800°C.

o

During heating, the starch decomposes into gases, leaving behind a network of pores.[17]

[¢]

Simultaneously, the sodium borate melts and transforms into a viscous, glassy phase that
flows between the SiC particles, acting as a "glue" to bind them together.[17]

[¢]

Hold at the peak temperature for a set duration (e.g., 30 minutes) to allow for sufficient
bonding.

e Cooling: Cool the furnace down to room temperature to obtain the final porous ceramic
product.

Visualization: Experimental Workflows
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Workflow for Ceramic Glaze Preparation.
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Synthesis of Trisodium Orthoborate

Trisodium orthoborate can be synthesized via a high-temperature solid-state reaction.
Protocol 4: High-Temperature Synthesis

This method is based on the reaction between sodium carbonate and sodium metaborate or
boric oxide.[1][2]

o Reactant Preparation: Obtain anhydrous sodium carbonate (Na2COs) and sodium
metaborate (NaBO:z) or boric oxide (B20s). Ensure reactants are dry and in powdered form.

e Mixing: Mix the reactants in the appropriate stoichiometric ratio (e.g., 1:1 molar ratio for
NazCOs and NaBOz).

e Reaction:
o Place the mixture in a suitable crucible (e.g., platinum).
o Heat the crucible in a furnace to a temperature between 600°C and 850°C.[1]

o The reaction produces trisodium orthoborate and carbon dioxide gas, which evolves
from the mixture: NaBOz + Na2COs - NaszBOs + CO2z.[1]

e Cooling and Collection: Once the reaction is complete (i.e., COz evolution has ceased), cool
the furnace. The resulting solid is trisodium orthoborate. Note that obtaining it in a pure
form from melts can be difficult.[1]

Visualization: Chemical Synthesis

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sodium Metaborate Sodium Carbonate
(NaBO2) (Na2CO0s)

Heat
(600-850°C)

Products

Trisodium Orthoborate
(NasBOs)

Carbon Dioxide
(CO2)

Click to download full resolution via product page

Synthesis of Trisodium Orthoborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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